Cas no 944070-25-1 (3a,6,7,7a-Tetrahydro-5-(hydroxyMethyl)-2-(Methyl)-(3aR,5R,6S,7R,7aR)-5H- Pyrano[3,2-d]thiazole-6,7-diol-d3)

• Product Name: 3a,6,7,7a-Tetrahydro-5-(hydroxyMethyl)-2-(Methyl)-(3aR,5R,6S,7R,7aR)-5H- Pyrano[3,2-d]thiazole-6,7-diol-d3
• CAS No: 944070-25-1
• MF: C₈H₁₃NO₄S
• MW: 222.28
• CID: 1061717
• PubChem ID: 131699369
• Update Time: 2024-10-25

3a,6,7,7a-Tetrahydro-5-(hydroxyMethyl)-2-(Methyl)-(3aR,5R,6S,7R,7aR)-5H- Pyrano[3,2-d]thiazole-6,7-diol-d3 Chemical and Physical Properties

Names and Identifiers

• 3a,6,7,7a-Tetrahydro-5-(hydroxymethyl)-2-(methyl)-(3aR,5R,6S,7R,7aR)-5H-Pyrano[3,2-d]thiazole-6,7-diol-d3
• 3a,6,7,7a-Tetrahydro-5-(hydroxymethyl)-2-(methyl)-(3aR,5R,6S,7R,7aR)-5H- Pyrano[3,2-d]thiazole-6,7-d
• 3a,6,7,7a-Tetrahydro
• 3a,6,7,7a-Tetrahydro-5-(hydroxymethyl)-2-(methyl)-(3aR,5R,6S,7R,7aR)-5H- Pyrano[3,2-d]thiazole-6,7-diol-d3
• Pyrano[3,2-d]thiazole-6,7-diol-d3'
• CID 131699369
• 3a,6,7,7a-Tetrahydro-5-(hydroxyMethyl)-2-(Methyl)-(3aR,5R,6S,7R,7aR)-5H- Pyrano[3,2-d]thiazole-6,7-diol-d3
• (3aR,5R,6R,7R,7aR)-3a,7,7a-trideuterio-5-(hydroxymethyl)-2-methyl-5,6-dihydropyrano[3,2-d][1,3]thiazole-6,7-diol
• Pyrano[3,2-d]thiazole-6,7-diol-d3''
• 944070-25-1
• (3aR,5R,6S,7R,7aR)-3a,7,7a-trideuterio-5-(hydroxymethyl)-2-methyl-5,6-dihydropyrano[3,2-d][1,3]thiazole-6,7-diol

• Inchi： 1S/C8H13NO4S/c1-3-9-5-7(12)6(11)4(2-10)13-8(5)14-3/h4-8,10-12H,2H2,1H3/t4-,5-,6-,7-,8-/m1/s1/i5D,7D,8D
• InChI Key： DRHXTSWSUAJOJZ-ACDYGFEZSA-N
• SMILES： S1C(C)=N[C@@]2([2H])[C@]1([2H])O[C@H](CO)[C@H]([C@]2([2H])O)O

Computed Properties

• Exact Mass: 222.07535931g/mol
• Monoisotopic Mass: 222.07535931g/mol
• Isotope Atom Count: 3
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 108
• XLogP3: -1.1